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Compound of Interest

Compound Name: Erythorbic Acid

Cat. No.: B585167

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
the handling and disposal of erythorbic acid, a common antioxidant used in various
applications.

Erythorbic acid, a stereocisomer of ascorbic acid, is generally considered to be of low toxicity.
However, as a dusty, crystalline powder, it can cause irritation to the skin, eyes, and respiratory
tract.[1][2][3] Adherence to proper safety protocols is crucial to minimize exposure and ensure
safe laboratory operations.

Personal Protective Equipment (PPE) at a Glance

A summary of recommended personal protective equipment for handling erythorbic acid is
provided in the table below. Specific requirements may vary based on the scale of work and
specific laboratory protocols.
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Protection Type

Equipment

Specification/Standard

Eye/Face Protection

Safety Glasses or Goggles

Safety glasses with side-
shields, or chemical splash
goggles are recommended.[4]
[5][6] A faceshield may be
necessary when handling

solutions.[6]

Skin Protection

Gloves

Impermeable gloves such as
neoprene, nitrile rubber, or
polyvinyl chloride should be

worn.[4]

Protective Clothing

Alab coat, apron, or coveralls
should be worn to prevent skin
contact.[1][6]

Respiratory Protection

Dust Mask/Respirator

A NIOSH/MSHA approved dust
respirator is recommended if
dust is generated, particularly if
airborne concentrations
exceed occupational exposure
limits.[1][3][6][7]

Operational Plan for Safe Handling

Following a systematic approach to handling erythorbic acid will minimize risks and ensure a

safe working environment.

1. Preparation and Engineering Controls:

e Work in a well-ventilated area. The use of local exhaust ventilation is recommended to

control airborne dust levels.[1][8][3][9]

o Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.[1][3][6]

o Before handling, inspect all PPE for integrity.

© 2025 BenchChem. All rights reserved. 2/5

Tech Support


https://ayersintl.com/wp-content/uploads/2011/08/MSDS-erythorbic-acid.pdf
https://www.echemi.com/sds/erythorbic-acid-pd20150901256.html
https://static1.squarespace.com/static/54f0b505e4b017cb0d7a6f26/t/556875d4e4b066b69526bf14/1432909268709/ChemOne+Erythorbic+Acid+SDS.pdf
https://static1.squarespace.com/static/54f0b505e4b017cb0d7a6f26/t/556875d4e4b066b69526bf14/1432909268709/ChemOne+Erythorbic+Acid+SDS.pdf
https://ayersintl.com/wp-content/uploads/2011/08/MSDS-erythorbic-acid.pdf
https://deep-south-chemical.com/PDF%27s/SDS/Erythorbic_Acid_GHS_SDS.pdf
https://static1.squarespace.com/static/54f0b505e4b017cb0d7a6f26/t/556875d4e4b066b69526bf14/1432909268709/ChemOne+Erythorbic+Acid+SDS.pdf
https://deep-south-chemical.com/PDF%27s/SDS/Erythorbic_Acid_GHS_SDS.pdf
https://www.foodsweeteners.com/erythorbic-acid-msds/
https://static1.squarespace.com/static/54f0b505e4b017cb0d7a6f26/t/556875d4e4b066b69526bf14/1432909268709/ChemOne+Erythorbic+Acid+SDS.pdf
https://www.foodchemadditives.com/pdf/en/erythorbic-acid-msds.pdf
https://www.benchchem.com/product/b585167?utm_src=pdf-body
https://deep-south-chemical.com/PDF%27s/SDS/Erythorbic_Acid_GHS_SDS.pdf
https://deep-south-chemical.com/PDF%27s/MSDS-pdf/Erythorbic%20Acid.pdf
https://www.foodsweeteners.com/erythorbic-acid-msds/
http://chemicalds.com/wp-content/uploads/2018/03/CDSErythorbic-Acid-SDS-00126.pdf
https://deep-south-chemical.com/PDF%27s/SDS/Erythorbic_Acid_GHS_SDS.pdf
https://www.foodsweeteners.com/erythorbic-acid-msds/
https://static1.squarespace.com/static/54f0b505e4b017cb0d7a6f26/t/556875d4e4b066b69526bf14/1432909268709/ChemOne+Erythorbic+Acid+SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

2. Handling the Compound:
» Avoid direct contact with the skin and eyes.[1][8]
e Do not breathe in the dust.[1][2][3]

» When weighing or transferring the powder, do so in a manner that minimizes dust
generation.

o Wash hands thoroughly with soap and water after handling and before eating, drinking, or
smoking.[1][8]

3. In Case of Exposure:

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1] Seek medical attention if irritation persists.

[1]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water.[7] Seek medical attention if irritation develops.[1][8]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention if symptoms persist.[1]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
[1] Seek immediate medical attention.[1][8]

Disposal Plan

Proper disposal of erythorbic acid and any contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

e Unused Product: As shipped, erythorbic acid is not typically considered a hazardous waste.
[6] However, disposal must be in accordance with all local, state, and federal regulations.

o Spills: For small spills, carefully sweep up the material to avoid creating dust and place it in a
suitable, labeled container for disposal.[4] For large spills, prevent dust generation and
collect the material for disposal.[1] Do not use dry sweeping methods.[1]
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o Contaminated PPE: Dispose of contaminated gloves and other disposable PPE in a
designated waste container. Reusable PPE, such as lab coats, should be decontaminated
before reuse.

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of erythorbic acid in a
laboratory setting.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling
Erythorbic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b585167#personal-protective-equipment-for-handling-
erythorbic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b585167#personal-protective-equipment-for-handling-erythorbic-acid
https://www.benchchem.com/product/b585167#personal-protective-equipment-for-handling-erythorbic-acid
https://www.benchchem.com/product/b585167#personal-protective-equipment-for-handling-erythorbic-acid
https://www.benchchem.com/product/b585167#personal-protective-equipment-for-handling-erythorbic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b585167?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

